Cas no 2679936-95-7 (rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid)

• Product Name: rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid
• CAS No: 2679936-95-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5644872
• PubChem ID: 165936690
• Update Time: 2025-06-08

rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271646
• EN300-28271595
• 2679936-95-7
• (3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid
• 2728728-07-0
• rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C8H13NO4/c1-5-3-13-4-7(8(11)12)9(5)6(2)10/h5,7H,3-4H2,1-2H3,(H,11,12)/t5-,7-/m1/s1
• InChI Key： QZYHVDUVJIAZSD-IYSWYEEDSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(C)=O)[C@H](C)C1

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid

Comprehensive Overview of rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid (CAS No. 2679936-95-7)

The compound rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid (CAS No. 2679936-95-7) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the acetyl and carboxylic acid functional groups, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and bioactive molecules, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has focused on chiral synthesis and stereoselective reactions, where rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid plays a critical role. Its morpholine ring is a common motif in many FDA-approved drugs, such as anticancer agents and central nervous system (CNS) therapeutics. This has led to increased searches for morpholine derivatives and chiral building blocks in academic and industrial settings. The compound's stereochemistry further enhances its value in asymmetric synthesis, a hot topic in green chemistry and sustainable drug development.

The physicochemical properties of rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid (CAS No. 2679936-95-7) are also of great interest. Its solubility, stability, and reactivity under various conditions are frequently studied to optimize its use in medicinal chemistry. For instance, the carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or bioconjugates. These characteristics align with the rising trend of structure-activity relationship (SAR) studies, a common search query among chemists and pharmacologists.

Another area of exploration is the compound's potential in peptide mimetics and small-molecule therapeutics. With the increasing popularity of computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This ties into broader discussions about drug repurposing and personalized medicine, which dominate current scientific discourse.

From a synthetic perspective, rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid (CAS No. 2679936-95-7) is often synthesized via multistep organic reactions, including amidation, alkylation, and stereoselective reduction. These methods are frequently optimized to improve yield and purity, addressing the industry's need for cost-effective and scalable processes. Such topics are highly searched in patent databases and chemical literature, reflecting their relevance to process chemistry and industrial applications.

In conclusion, rac-(3R,5R)-4-acetyl-5-methylmorpholine-3-carboxylic acid (CAS No. 2679936-95-7) represents a promising compound with multifaceted applications in modern chemistry and drug development. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of chiral drug synthesis and therapeutic innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing pharmaceutical sciences and chemical biology.